Cas no 844449-26-9 (3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 844449-26-9
• MF: C₂₁H₂₀BrNO₃
• MW: 414.292405128479
• CID: 5420610
• PubChem ID: 5906718
• Update Time: 2025-10-17

3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• HMS2875E07
• CHEMBL1900694
• AKOS002223656
• SMR000543386
• 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-ylmethyl)-4H-chromen-4-one
• 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-ylmethyl)chromen-4-one
• F3385-1045
• STK921696
• 844449-26-9
• MLS001214902
• 4H-1-Benzopyran-4-one, 3-(4-bromophenyl)-7-hydroxy-8-(1-piperidinylmethyl)-
• 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C21H20BrNO3/c22-15-6-4-14(5-7-15)18-13-26-21-16(20(18)25)8-9-19(24)17(21)12-23-10-2-1-3-11-23/h4-9,13,24H,1-3,10-12H2
• InChI Key： HXCWKEAVTVPGAA-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCCC3)C(O)=CC=C2C(=O)C=1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 413.06266g/mol
• Monoisotopic Mass: 413.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 565.5±50.0 °C(Predicted)
• pka: 5.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one

3-(4-Bromophenyl)-7-Hydroxy-8-(Piperidin-1-yl)Methyl-4H-Chromen-4-one: A Comprehensive Overview

The compound 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 844449-26-9) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the chromenone family, which is known for its diverse biological activities and applications in drug design. The presence of a bromophenyl group, a hydroxy group, and a piperidine moiety in its structure contributes to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of chromenones as scaffolds for developing bioactive molecules. The chromenone core of this compound serves as a versatile platform for functionalization, enabling the introduction of various substituents that can modulate its pharmacokinetic and pharmacodynamic properties. The bromophenyl group at the 3-position of the chromenone ring introduces electronic and steric effects, which can influence the compound's interaction with biological targets. Similarly, the hydroxy group at position 7 plays a critical role in hydrogen bonding and other non-covalent interactions, enhancing the compound's solubility and bioavailability.

The piperidine moiety attached at position 8 further enhances the compound's structural complexity and functional diversity. Piperidine is a six-membered saturated ring containing one nitrogen atom, which can act as a hydrogen bond donor or acceptor depending on its environment. This feature makes it an attractive component for designing molecules with improved pharmacokinetic profiles. Recent research has demonstrated that the presence of piperidine groups can significantly enhance the stability and membrane permeability of chromenone derivatives, making them more suitable for therapeutic applications.

One of the most promising aspects of this compound is its potential as an anti-inflammatory agent. In vitro studies have shown that 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one exhibits potent inhibitory activity against key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the inflammatory response, and their inhibition can lead to effective treatment of inflammatory diseases such as arthritis, asthma, and cardiovascular disorders.

Beyond its anti-inflammatory properties, this compound has also shown potential in anticancer research. Preclinical studies have demonstrated that it induces apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The bromophenyl group has been identified as a critical determinant of its anticancer activity, suggesting that further optimization of this substituent could lead to more potent anticancer agents.

In addition to its therapeutic potential, this compound has also been explored for its role in neuroprotection. Recent findings indicate that it can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This property makes it a candidate for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-yl)methyl-4H-chromen-4-one involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the preparation of intermediates such as 3-(4-bromophenyl)chromanone and subsequent functionalization to introduce the hydroxy and piperidine groups. Researchers have reported several synthetic routes for this compound, each offering unique advantages in terms of yield, purity, and scalability.

Despite its promising properties, there are challenges associated with the development of this compound into a therapeutic agent. One major concern is its stability under physiological conditions. Studies have shown that the hydroxy group at position 7 can undergo oxidation under certain conditions, leading to degradation products that may affect its efficacy and safety profile. To address this issue, researchers are exploring strategies such as site-specific protection or structural modifications to enhance its stability without compromising its bioactivity.

Another challenge is optimizing its pharmacokinetic properties for effective delivery to target tissues. The piperidine moiety, while beneficial for enhancing membrane permeability, may also contribute to rapid clearance from systemic circulation. To overcome this limitation, researchers are investigating prodrug strategies or formulation approaches that can improve drug delivery while maintaining therapeutic efficacy.

In conclusion, 3-(4-bromophenyl)-7-hydroxy-8-(piperidin-1-y)methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylene chromeneone (CAS No. 844449-) represents a valuable addition to the arsenal of bioactive molecules with potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders. Its unique structural features provide a foundation for further research aimed at optimizing its properties for clinical use while addressing challenges related to stability and pharmacokinetics.